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Compound of Interest

Compound Name: Aliskiren hydrochloride

Cat. No.: B026259

Technical Support Center: Aliskiren Powder
Flowability and Handling

This technical support center provides troubleshooting guidance and frequently asked
guestions (FAQs) to assist researchers, scientists, and drug development professionals in
improving the flowability and handling of Aliskiren powder for manufacturing processes.

Troubleshooting Guide

Issue 1: Aliskiren powder exhibits poor flowability,
leading to inconsistent die filling and weight variation in
tablets/capsules.

Possible Causes and Solutions:
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Possible Cause

Identification

Recommended Solution

High Cohesion and Adhesion

- High Carr's Index (>25) or
Hausner Ratio (>1.25).[1] -
High Angle of Repose (>40°).
[2][3] - Powder clings to

surfaces and forms clumps.

1. Incorporate Glidants: Add a
glidant such as colloidal silicon
dioxide (typically 0.1-2% w/w)
to reduce interparticle friction.
[41[5] 2. Add Lubricants: Use a
lubricant like magnesium
stearate to minimize adhesion

to manufacturing equipment.[4]

[6]

Hygroscopicity

- Powder becomes sticky or
forms clumps when exposed to
ambient air. - Increased
cohesiveness in humid

conditions.[7]

1. Control Humidity: Process
Aliskiren powder in a low-
humidity environment. 2. Use
Moisture Scavengers:
Incorporate excipients like
silica gel or calcium chloride

into the formulation.[4]

Particle Size and Shape

- Fine, irregular particles
observed under a microscope.
- Small particles can lead to

increased cohesion.[6]

1. Granulation: Employ wet or
dry granulation to increase
particle size and improve flow.
[8][9][10] 2. Particle Size
Optimization: While
challenging with the raw API,
granulation is the most
effective way to modify particle

size for better flow.[11]

Electrostatic Charges

- Powder adheres to funnels,
hoppers, and other non-
conductive surfaces.[12] - Can
cause segregation of the
blend.[13][14]

1. Grounding: Ensure all
manufacturing equipment is
properly grounded to dissipate
static charges.[12] 2. Control
Humidity: A slightly higher
humidity can help dissipate
static, but this must be
balanced with hygroscopicity

concerns. 3. Charge

© 2025 BenchChem. All rights reserved.

2/11

Tech Support


https://en.wikipedia.org/wiki/Carr_index
https://www.lfacapsulefillers.com/videos/angle-of-repose-explained
https://www.youtube.com/watch?v=JDg7_fd10mY
https://www.technosearchprocess.com/what-specific-excipients-are-most-effective-for-improving-powder-flow-properties/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10245010/
https://www.technosearchprocess.com/what-specific-excipients-are-most-effective-for-improving-powder-flow-properties/
https://gmpinsiders.com/flow-properties-of-powders-and-granules-in-pharma/
http://pharmainfo.in/jpsr/Documents/Volumes/vol11Issue01/jpsr11011902.pdf
https://www.technosearchprocess.com/what-specific-excipients-are-most-effective-for-improving-powder-flow-properties/
https://gmpinsiders.com/flow-properties-of-powders-and-granules-in-pharma/
https://www.pharmasalmanac.com/articles/tackling-powder-flow-problems-by-choosing-the-right-equipment
https://fabtechnologies.com/granulation-techniques/
https://alexanderwerkinc.com/products/dry-granulation-2/
https://globalpharmacenter.com/manufacturing/the-critical-role-of-powder-flowability-in-pharmaceutical-manufacturing/
https://www.pharmtech.com/view/static-electricity-solid-dosage-manufacturing
https://pubmed.ncbi.nlm.nih.gov/26446470/
https://www.semanticscholar.org/paper/Effects-of-electrostatic-charging-on-pharmaceutical-Pu-Mazumder/52fcb8d45a66b6f5157b3f274c1327fc54e3eae1
https://www.pharmtech.com/view/static-electricity-solid-dosage-manufacturing
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b026259?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

Neutralization: Consider using
ionization equipment to
neutralize static charges in the

processing environment.[14]

Frequently Asked Questions (FAQs)

Q1: What are the typical flow properties of raw Aliskiren powder?

Al: While specific data can vary between batches and suppliers, Aliskiren, as a crystalline
powder, may exhibit cohesive properties.[15] Its high solubility in water suggests it may be
prone to hygroscopicity, which can negatively impact flowability.[16][7][15] It is recommended to
characterize the flow properties of each batch using methods such as Carr's Index, Hausner
Ratio, and Angle of Repose.

Q2: How can | quantitatively assess the flowability of my Aliskiren powder?

A2: You can use standard pharmacopeial methods to assess powder flowability.[5] The most
common are:

o Carr's (Compressibility) Index and Hausner Ratio: These are calculated from the bulk and
tapped densities of the powder.[1][17][18][19]

e Angle of Repose: This is the angle of a cone-like pile of powder, which relates to interparticle
friction.[2][3][20]

Flowability Characterization from Carr's Index and Angle of Repose:
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Flow Character Carr's Index (%) Angle of Repose (degrees)
Excellent <10 25-30

Good 11-15 31-35

Fair 16-20 36-40

Passable 21-25 41-45

Poor 26-31 46-55

Very Poor 32-37 56-65

Very, Very Poor >38 >66

(Data sourced from multiple
references)[3][19]

Q3: What are the most effective excipients for improving the flow of Aliskiren powder?

A3: The choice of excipients depends on the specific formulation and manufacturing process.
Commonly used excipients to improve powder flow include:

o Glidants: Colloidal silicon dioxide is very effective at reducing interparticle friction.[4][6]

o Lubricants: Magnesium stearate is a common choice to reduce sticking to equipment
surfaces.[4][6]

o Flowing Agents/Fillers: Microcrystalline cellulose (MCC) and lactose can improve overall
blend flowability.[4][6]

Q4: When should | consider granulation for my Aliskiren formulation?
A4: Granulation is recommended when:

e The powder blend has very poor flowability that cannot be sufficiently improved with flow aids
alone.[9]

e You need to prevent segregation of the components in your powder mixture.[9]
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e Ahigher bulk density is required for your dosage form.[11]
e You are working with a high-dose drug where the API properties dominate the blend.[9]

Both wet and dry granulation methods can be considered, with dry granulation (roller
compaction or slugging) being suitable for moisture-sensitive materials.[9][10]

Experimental Protocols

Protocol 1: Determination of Bulk Density and Tapped
Density

Objective: To measure the bulk and tapped densities of Aliskiren powder for the calculation of
Carr's Index and Hausner Ratio.

Materials:

Aliskiren powder

Graduated cylinder (100 mL)

Tapped density tester

Spatula

Balance

Methodology:

» Weigh the empty graduated cylinder and record the mass (M1).

o Gently pour approximately 50 g of Aliskiren powder into the graduated cylinder. Avoid
compacting the powder.

e Record the volume of the powder in the cylinder (V_bulk).

» Weigh the graduated cylinder with the powder and record the mass (M2).

o Calculate the mass of the powder (M_powder = M2 - M1).
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o Calculate the Bulk Density (p_bulk) using the formula: p_bulk = M_powder / V_bulk
¢ Place the graduated cylinder in the tapped density tester.

o Set the tester to perform 500 taps and start the apparatus.

e Record the new volume (V_tapped_500).

o Perform an additional 750 taps (for a total of 1250).

e Record the final tapped volume (V_tapped). If the difference between V_tapped_500 and
V_tapped is less than 2%, the test is complete. Otherwise, continue tapping in increments of
1250 until the difference is less than 2%.

o Calculate the Tapped Density (p_tapped) using the formula: p_tapped = M_powder /
V_tapped

Protocol 2: Calculation of Carr's Index and Hausner
Ratio

Objective: To assess the flowability of Aliskiren powder based on its compressibility.
Methodology:

» Using the bulk and tapped density values from Protocol 1, calculate the Carr's Index (CI) with
the following formula:[1][17][18] CI (%) = [ (p_tapped - p_bulk) / p_tapped ] * 100

o Calculate the Hausner Ratio (HR) using the following formula:[17][19] HR = p_tapped /
p_bulk

Protocol 3: Determination of the Angle of Repose

Objective: To measure the angle of repose of Aliskiren powder as an indicator of interparticle
friction.

Materials:

e Aliskiren powder
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Funnel with a fixed opening

Stand to hold the funnel at a consistent height

Flat, circular base with a known diameter

Ruler or caliper
Methodology:
o Set up the funnel at a fixed height above the center of the circular base.

o Carefully pour the Aliskiren powder through the funnel, allowing it to form a conical pile on
the base.

o Continue pouring until the peak of the cone reaches the funnel opening.
o Carefully measure the height of the powder cone (h).
e Measure the radius of the base of the powder cone (r).

o Calculate the Angle of Repose (8) using the following formula:[2][21] 8 = tan—%(h/r)

Visualizations
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Caption: Troubleshooting workflow for poor Aliskiren powder flowability.
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Caption: Interplay of factors affecting Aliskiren powder flowability.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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